Cas no 2131010-71-2 (Atazanavir-8-(N-methoxycarbonyl)-L-tert-leucine Ester)

• Product name: Atazanavir-8-(N-methoxycarbonyl)-L-tert-leucine Ester
• CAS No: 2131010-71-2
• MF: C₄₆H₆₅N₇O₁₀
• MW: 876.049212217331
• CID: 4778673

Atazanavir-8-(N-methoxycarbonyl)-L-tert-leucine Ester Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(methoxycarbonyl)-3-methyl-, (1S,2S)-2-[[(2S)-2-[(methoxycarbonyl)amino]-3,3-dimethyl-1-oxobutyl]amino]-1-[[2-[(2S)-2-[(methoxycarbonyl)amino]-3,3-dimethyl-1-oxobutyl]-1-[[4-(2-pyridinyl)phenyl]methyl]hydrazinyl]methyl]-3-phenylpropyl ester
• TRIMOC IMPURITY
• (R)-(5S,10S,11S,14S)-11-Benzyl-5,14-di-tert-butyl-3,6,13,16-tetraoxo-8-(4-(pyridin-2-yl)benzyl)-2,17-dioxa-4,7,8,12,15-pentaazaoctadecan-10-yl 2-((methoxycarbonyl)amino)-3,3-dimethylbutanoate
• Atazanavir-8-(N-methoxycarbonyl)-L-tert-leucine Ester

• Inchi： 1S/C46H65N7O10/c1-44(2,3)35(49-41(57)60-10)38(54)48-33(26-29-18-14-13-15-19-29)34(63-40(56)37(46(7,8)9)51-43(59)62-12)28-53(52-39(55)36(45(4,5)6)50-42(58)61-11)27-30-21-23-31(24-22-30)32-20-16-17-25-47-32/h13-25,33-37H,26-28H2,1-12H3,(H,48,54)(H,49,57)(H,50,58)(H,51,59)(H,52,55)/t33-,34-,35+,36+,37+/m0/s1
• InChI Key： XZYOTUXLJJSYCJ-QQVMGQLUSA-N
• SMILES： C(O[C@@H](CN(CC1=CC=C(C2=NC=CC=C2)C=C1)NC(=O)[C@@H](NC(OC)=O)C(C)(C)C)[C@@H](NC(=O)[C@@H](NC(OC)=O)C(C)(C)C)CC1=CC=CC=C1)(=O)[C@H](C(C)(C)C)NC(OC)=O